1-(3-Amino-2-hydroxypropyl)piperidin-2-one

• Molecular Formula: C8H16N2O2
• Molecular Weight: 172.22 g/mol
• IUPAC Name: 1-(3-amino-2-hydroxypropyl)piperidin-2-one
• InChI: InChI=1S/C8H16N2O2/c9-5-7(11)6-10-4-2-1-3-8(10)12/h7,11H,1-6,9H2
• InChI Key: SEZPIYPGUYYYHN-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C1)CC(CN)O

Description

1-(3-Amino-2-hydroxypropyl)piperidin-2-one is a heterocyclic compound featuring a piperidin-2-one core substituted with a 3-amino-2-hydroxypropyl group. This structural motif confers unique physicochemical and biological properties, particularly in antimicrobial applications. Derivatives of this compound class have demonstrated efficacy against Gram-positive bacteria and fungi, with studies highlighting their synergistic antifungal activity when combined with agents like amiodarone .

Preparation Methods

The synthesis of 1-(3-Amino-2-hydroxypropyl)piperidin-2-one typically involves the reaction of piperidin-2-one with 3-amino-2-hydroxypropylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and catalyst to facilitate the formation of the desired product . Industrial production methods may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity of the compound .

Chemical Reactions Analysis

1-(3-Amino-2-hydroxypropyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino and hydroxy groups in the compound can participate in substitution reactions with various reagents. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles.

Scientific Research Applications

1-(3-Amino-2-hydroxypropyl)piperidin-2-one has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: It is explored for its potential therapeutic applications, such as in the development of new drugs.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Amino-2-hydroxypropyl)piperidin-2-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Key Structural Analogues and Their Properties

Compound Name	Core Structure	Substituent	Biological Activity	Reference
1-(4-Aminobenzyl)piperidin-2-one	Piperidin-2-one	4-Aminobenzyl	Not explicitly stated (pharma intermediate)
1-(5-Amino-2-methylphenyl)piperidin-2-one	Piperidin-2-one	5-Amino-2-methylphenyl	Antifungal (patented)
1-(3-Amino-2-hydroxypropyl)piperidin-2-one	Piperidin-2-one	3-Amino-2-hydroxypropyl	Antimicrobial, synergistic antifungal
1-Methyl-4-(methylamino)piperidin-2-one	Piperidin-2-one	Methylamino at C4	Dual epigenetic inhibition (G9a/DNMT1)

Key Findings:

• Antimicrobial Activity: The 3-amino-2-hydroxypropyl substituent in the target compound enhances antimicrobial specificity, particularly against fungi, compared to aromatic substituents (e.g., 4-aminobenzyl or 5-amino-2-methylphenyl) .

Heterocyclic Core Variations

Table 2: Compounds with Alternative Heterocyclic Cores

Compound Name	Core Structure	Key Functional Groups	Biological Activity	Reference
1-(3-Aminopropyl)pyridin-2-one	Pyridin-2-one	3-Aminopropyl	Not classified for hazards
Methyl 5-bromo-7-hydroxy-1-benzofuran-2-carboxylate	Benzofuran	Bromine, methoxy, hydroxy	Cytotoxic, antifungal

Key Findings:

• Cytotoxicity : Benzofuran derivatives (e.g., methyl 5-bromo-7-hydroxy-1-benzofuran-2-carboxylate) exhibit higher cytotoxicity than piperidin-2-one analogs, likely due to bromine-enhanced electrophilicity .

Substituent-Driven Activity Trends

• Amino-Alkyl Chains: The 3-amino-2-hydroxypropyl group in the target compound improves solubility and hydrogen-bonding capacity, critical for antimicrobial activity .
• Aromatic vs. Aliphatic Substituents: Aromatic substituents (e.g., in 1-(4-aminobenzyl)piperidin-2-one) may reduce membrane permeability compared to aliphatic chains, impacting bioavailability .